![molecular formula C17H35NO4S B5848192 Ethanesulfonic acid, 2-[methyl(1-oxotetradecyl)amino]- CAS No. 124946-79-8](/img/structure/B5848192.png)
Ethanesulfonic acid, 2-[methyl(1-oxotetradecyl)amino]-
Overview
Description
Ethanesulfonic acid, 2-[methyl(1-oxotetradecyl)amino]- is a compound known for its surfactant properties. It is commonly used in various industrial applications, particularly in the formulation of detergents and personal care products. The compound is also referred to as sodium methyl myristoyl taurate.
Preparation Methods
The synthesis of ethanesulfonic acid, 2-[methyl(1-oxotetradecyl)amino]- typically involves the reaction of myristic acid with methylamine, followed by sulfonation. The industrial production of this compound often employs large-scale reactors and controlled conditions to ensure high purity and yield.
Chemical Reactions Analysis
Ethanesulfonic acid, 2-[methyl(1-oxotetradecyl)amino]- undergoes various chemical reactions, including:
Oxidation: This reaction can be facilitated by oxidizing agents such as hydrogen peroxide.
Reduction: Reduction reactions may involve reagents like lithium aluminum hydride.
Substitution: Common reagents for substitution reactions include halogens and alkylating agents. The major products formed from these reactions depend on the specific conditions and reagents used.
Scientific Research Applications
Ethanesulfonic acid, 2-[methyl(1-oxotetradecyl)amino]- has several scientific research applications:
Chemistry: Used as a surfactant in various chemical reactions to enhance solubility and reaction rates.
Biology: Employed in studies involving cell membranes due to its amphiphilic nature.
Medicine: Investigated for its potential use in drug delivery systems.
Industry: Widely used in the formulation of detergents, shampoos, and other personal care products.
Mechanism of Action
The compound exerts its effects primarily through its surfactant properties. It reduces surface tension, allowing for better mixing and interaction of different substances. The molecular targets and pathways involved include interactions with lipid bilayers and proteins, facilitating the formation of micelles and other structures.
Comparison with Similar Compounds
Ethanesulfonic acid, 2-[methyl(1-oxotetradecyl)amino]- is unique due to its specific structure, which provides distinct surfactant properties. Similar compounds include:
Methanesulfonic acid: Known for its use in green chemistry applications.
Ethanesulfonic acid, 2-[methyl(1-oxooctadecyl)amino]-: Another surfactant with a longer alkyl chain.
These compounds share similar functional groups but differ in their alkyl chain lengths and specific applications.
Properties
IUPAC Name |
2-[methyl(tetradecanoyl)amino]ethanesulfonic acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H35NO4S/c1-3-4-5-6-7-8-9-10-11-12-13-14-17(19)18(2)15-16-23(20,21)22/h3-16H2,1-2H3,(H,20,21,22) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FAZHDESNRICLLX-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCCCCCCCCC(=O)N(C)CCS(=O)(=O)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H35NO4S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60275853 |
Source
|
| Record name | Ethanesulfonic acid, 2-[methyl(1-oxotetradecyl)amino]- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60275853 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
349.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
124946-79-8 |
Source
|
| Record name | Ethanesulfonic acid, 2-[methyl(1-oxotetradecyl)amino]- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60275853 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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